2-[(3S*,4R*)-3-hydroxy-4-(hydroxymethyl)-1-piperidinyl]-6-phenylnicotinic acid

• IUPAC Name: 2-[(3S,4R)-3-hydroxy-4-(hydroxymethyl)piperidin-1-yl]-6-phenylpyridine-3-carboxylic acid
• InChI: InChI=1S/C18H20N2O4/c21-11-13-8-9-20(10-16(13)22)17-14(18(23)24)6-7-15(19-17)12-4-2-1-3-5-12/h1-7,13,16,21-22H,8-11H2,(H,23,24)/t13-,16-/m1/s1
• InChI Key: KYKZCQGIODXQGY-CZUORRHYSA-N
• Canonical SMILES: C1CN(CC(C1CO)O)C2=C(C=CC(=N2)C3=CC=CC=C3)C(=O)O
• Isomeric SMILES: C1CN(C[C@H]([C@H]1CO)O)C2=C(C=CC(=N2)C3=CC=CC=C3)C(=O)O
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

2-[(3S*,4R*)-3-hydroxy-4-(hydroxymethyl)-1-piperidinyl]-6-phenylnicotinic acid, also known as PHNO, is a novel compound that has attracted significant attention in the scientific community due to its potential therapeutic applications. PHNO is a piperidine derivative that has been shown to exhibit potent agonist activity at the dopamine D2 and D3 receptors.

Mechanism of Action

2-[(3S*,4R*)-3-hydroxy-4-(hydroxymethyl)-1-piperidinyl]-6-phenylnicotinic acid exerts its pharmacological effects by binding to the dopamine D2 and D3 receptors, which are G-protein coupled receptors. Activation of these receptors leads to the inhibition of adenylyl cyclase and the subsequent decrease in cAMP levels. This results in the modulation of various intracellular signaling pathways, leading to the observed biochemical and physiological effects.
Biochemical and physiological effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including modulation of neurotransmitter release, regulation of gene expression, and modulation of intracellular signaling pathways. This compound has also been shown to exhibit potent antipsychotic, antidepressant, and anxiolytic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(3S*,4R*)-3-hydroxy-4-(hydroxymethyl)-1-piperidinyl]-6-phenylnicotinic acid is its potent agonist activity at the dopamine D2 and D3 receptors, which makes it an attractive candidate for the development of novel therapeutics. However, one of the limitations of this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-[(3S*,4R*)-3-hydroxy-4-(hydroxymethyl)-1-piperidinyl]-6-phenylnicotinic acid. One area of interest is the development of novel therapeutics based on this compound for the treatment of neurological and psychiatric disorders. Another area of interest is the elucidation of the molecular mechanisms underlying the observed biochemical and physiological effects of this compound. Additionally, there is a need for further optimization of the synthesis method to improve yield and purity.

Synthesis Methods

The synthesis of 2-[(3S*,4R*)-3-hydroxy-4-(hydroxymethyl)-1-piperidinyl]-6-phenylnicotinic acid involves the condensation of 2-aminonicotinic acid with formaldehyde and a chiral auxiliary, followed by reduction with sodium borohydride. The resulting intermediate is then treated with phenylmagnesium bromide to yield this compound. The synthesis of this compound has been optimized to yield high purity and yield.

Scientific Research Applications

2-[(3S*,4R*)-3-hydroxy-4-(hydroxymethyl)-1-piperidinyl]-6-phenylnicotinic acid has been extensively studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. This compound has been shown to be a potent agonist at the dopamine D2 and D3 receptors, which are implicated in the pathophysiology of schizophrenia, Parkinson's disease, and addiction. This compound has also been shown to exhibit antidepressant and anxiolytic effects in animal models.